Cas no 246864-36-8 (1,4-Benzenediamine, N-(3-methoxyphenyl)-N-methyl-)

1,4-Benzenediamine, N-(3-methoxyphenyl)-N-methyl- structure
246864-36-8 structure
Product Name:1,4-Benzenediamine, N-(3-methoxyphenyl)-N-methyl-
CAS No:246864-36-8
MF:C14H16N2O
MW:228.289643287659
CID:1418829
PubChem ID:12073405
Update Time:2025-04-20

1,4-Benzenediamine, N-(3-methoxyphenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N-(3-methoxyphenyl)-N-methyl-
    • 4-N-(3-methoxyphenyl)-4-N-methylbenzene-1,4-diamine
    • DTXSID50477021
    • 246864-36-8
    • N-methyl-N-(4-aminophenyl)-3-methoxyani-line
    • AKOS011251330
    • SCHEMBL3668117
    • Inchi: 1S/C14H16N2O/c1-16(12-8-6-11(15)7-9-12)13-4-3-5-14(10-13)17-2/h3-10H,15H2,1-2H3
    • InChI Key: QFGFQZCBBIIQKJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)N(C)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 228.126263138g/mol
  • Monoisotopic Mass: 228.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.5Ų
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